HLY78
HLY78
HLY78 is a positive modulator of the Wnt/β-catenin pathway, as it augments Wnt-mediated signaling in cells at concentrations of 5 to 20 μM. It has no significant effect alone, and it does not affect LiCl-stimulated β-catenin signaling. A biotinylated form of HLY78 binds Axin at its DIX domain, which is thought to potentiate Axin-LRP6 association.
Brand Name:
Vulcanchem
CAS No.:
854847-61-3
VCID:
VC0005577
InChI:
InChI=1S/C17H17NO2/c1-3-11-5-4-6-13-14-8-16-15(19-10-20-16)7-12(14)9-18(2)17(11)13/h4-8H,3,9-10H2,1-2H3
SMILES:
CCC1=C2C(=CC=C1)C3=CC4=C(C=C3CN2C)OCO4
Molecular Formula:
C17H17NO2
Molecular Weight:
267.328
HLY78
CAS No.: 854847-61-3
Inhibitors
VCID: VC0005577
Molecular Formula: C17H17NO2
Molecular Weight: 267.328
CAS No. | 854847-61-3 |
---|---|
Product Name | HLY78 |
Molecular Formula | C17H17NO2 |
Molecular Weight | 267.328 |
IUPAC Name | 4-ethyl-5-methyl-6H-[1,3]dioxolo[4,5-j]phenanthridine |
Standard InChI | InChI=1S/C17H17NO2/c1-3-11-5-4-6-13-14-8-16-15(19-10-20-16)7-12(14)9-18(2)17(11)13/h4-8H,3,9-10H2,1-2H3 |
Standard InChIKey | FAZZYPIBZBGQSH-UHFFFAOYSA-N |
SMILES | CCC1=C2C(=CC=C1)C3=CC4=C(C=C3CN2C)OCO4 |
Appearance | A crystalline solid |
Description | HLY78 is a positive modulator of the Wnt/β-catenin pathway, as it augments Wnt-mediated signaling in cells at concentrations of 5 to 20 μM. It has no significant effect alone, and it does not affect LiCl-stimulated β-catenin signaling. A biotinylated form of HLY78 binds Axin at its DIX domain, which is thought to potentiate Axin-LRP6 association. |
Synonyms | 4-ethyl-5,6-dihydro-5-methyl-[1,3]-dioxolo[4,5-j] phenanthridine |
Reference | 1: Venkatadri R, Iyer AKV, Kaushik V, Azad N. A novel resveratrol-salinomycin combination sensitizes ER-positive breast cancer cells to apoptosis. Pharmacol Rep. 2017 Aug;69(4):788-797. doi: 10.1016/j.pharep.2017.03.024. Epub 2017 Apr 7. PubMed PMID: 28605700. 2: Guo X, Zhang L, Fan Y, Zhang D, Qin L, Dong S, Li G. Oxysterol-Binding Protein-Related Protein 8 Inhibits Gastric Cancer Growth Through Induction of ER Stress, Inhibition of Wnt Signaling, and Activation of Apoptosis. Oncol Res. 2017 May 24;25(5):799-808. doi: 10.3727/096504016X14783691306605. Epub 2016 Nov 8. PubMed PMID: 27983927. 3: Yakisich JS, Azad N, Kaushik V, O/'Doherty GA, Iyer AK. Nigericin decreases the viability of multidrug-resistant cancer cells and lung tumorspheres and potentiates the effects of cardiac glycosides. Tumour Biol. 2017 Mar;39(3):1010428317694310. doi: 10.1177/1010428317694310. PubMed PMID: 28351327. 4: Chen DZ, Jing CX, Cai JY, Wu JB, Wang S, Yin JL, Li XN, Li L, Hao XJ. Design, Synthesis, and Structural Optimization of Lycorine-Derived Phenanthridine Derivatives as Wnt/β-Catenin Signaling Pathway Agonists. J Nat Prod. 2016 Jan 22;79(1):180-8. doi: 10.1021/acs.jnatprod.5b00825. Epub 2015 Dec 29. PubMed PMID: 26714198. 5: Wang S, Yin J, Chen D, Nie F, Song X, Fei C, Miao H, Jing C, Ma W, Wang L, Xie S, Li C, Zeng R, Pan W, Hao X, Li L. Small-molecule modulation of Wnt signaling via modulating the Axin-LRP5/6 interaction. Nat Chem Biol. 2013 Sep;9(9):579-85. doi: 10.1038/nchembio.1309. Epub 2013 Jul 28. PubMed PMID: 23892894. |
PubChem Compound | 44422459 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume